Acetamide, N-(2-(5-((6-deoxy-5-C-methyl-4-O-methyl-alpha-L-lyxo-hexopyranosyl)oxy)-3'-fluoro(1,1'-biphenyl)-2-yl)ethyl)-

• CAS RN: 1450642-92-8
• Molecular Formula: C24H30FNO6
• Molecular Weight: 447.503
• IUPAC Name: N-[2-[4-[(2R,3R,4S,5R)-3,4-dihydroxy-5-methoxy-6,6-dimethyloxan-2-yl]oxy-2-(3-fluorophenyl)phenyl]ethyl]acetamide
• InChI: InChI=1S/C24H30FNO6/c1-14(27)26-11-10-15-8-9-18(13-19(15)16-6-5-7-17(25)12-16)31-23-21(29)20(28)22(30-4)24(2,3)32-23/h5-9,12-13,20-23,28-29H,10-11H2,1-4H3,(H,26,27)/t20-,21+,22+,23+/m0/s1
• InChI Key: PDBWOHBMJQOBHL-WBADGQHESA-N
• SMILES: CC(=O)NCCC1=C(C=C(C=C1)OC2C(C(C(C(O2)(C)C)OC)O)O)C3=CC(=CC=C3)F
• synonyms: N-[2-[5-[(6-Deoxy-5-C-methyl-4-O-methyl-alpha-L-lyxo-hexopyranosyl)oxy]-3/'-fluoro[1,1/'-biphenyl]-2-yl]ethyl]-acetamide

Description

Novel heat shock protein 90 (Hsp90) inhibitor;  High Quality Biochemicals for Research Uses

Scientific Research Applications

Coordination Complexes and Antioxidant Activity

Acetamide derivatives, specifically pyrazole-acetamide, have been used to synthesize coordination complexes with potential antioxidant activities. A study demonstrated the synthesis of two such complexes, revealing their solid-state structures and significant antioxidant properties, as determined by various in vitro methods (Chkirate et al., 2019).

Synthesis of Carbohydrate Derivatives

Research has focused on the synthesis of 3-acetamido-2,3,6-trideoxy-D-lyxo-hexose (N-acetyl-D-daunosamine) and its D-arabino isomer. These syntheses are crucial for understanding carbohydrate structures and functions (Baer et al., 1969).

Anti-Inflammatory Activity

Novel N-(3-chloro-4-flurophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl-2,3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl) methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamide derivatives have been synthesized and tested for anti-inflammatory activity, with several compounds showing significant effects (Sunder et al., 2013).

Herbicidal Activity

Research into novel N-(2-fluoro-5-(3-methyl-2,6-dioxo-4-(trifluoromethyl)-2,3-dihydropyrimidin-1(6H)-yl)phenyl)-2-phenoxy)acetamides has shown promising herbicidal activities against dicotyledonous weeds, marking a significant contribution to agricultural science (Wu et al., 2011).

Antitumor Activities

Studies have synthesized compounds like (S)-Methyl 2-(2-(5-fluoro-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)acetamido)-3-(4-hydroxy phenyl)propanoate to investigate their antitumor activities, revealing selective anti-tumor effects (Jing, 2011).

Synthesis of 3-Acetamido-3-Deoxy-5-Thio-D-Xylose

Syntheses of derivatives like 3-acetamido-3-deoxy-5-thio-d-xylose and 4-acetamido-4-deoxy-5-thio-l-lyxose contribute to our understanding of carbohydrate chemistry and potential applications in medicinal chemistry (Al-Masoudi, 1992).